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Compound of Interest

Compound Name: 4-Amino-2,6-diphenylphenol

Cat. No.: B1268537

An In-depth Technical Guide to 4-Amino-2,6-diphenylphenol

This technical guide provides a comprehensive overview of the molecular structure, chemical
properties, and known applications of 4-Amino-2,6-diphenylphenol, tailored for researchers,
scientists, and professionals in drug development.

Molecular Structure and IUPAC Name

4-Amino-2,6-diphenylphenol is an aromatic organic compound. Its structure consists of a
central phenol ring substituted with an amino group at position 4 and two phenyl groups at
positions 2 and 6.

IUPAC Name: 4-amino-2,6-diphenylphenol[1]

Molecular Formula: C1sH1sNO[1]

Canonical SMILES: C1=CC=C(C=C1)C2=CC(=CC(=C20)C3=CC=CC=C3)N[1]
INChl Key: YCOUFOVMXBWY IX-UHFFFAOYSA-N[1]

Below is a diagram illustrating the logical relationship of the compound's identification.
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IUPAC Name:
4-amino-2,6-diphenylphenol

Molecular Formula:
C18H15NO
4-Amino-2,6-diphenylpheno| —— L/

CAS Number:
50432-01-4

y

Core Structure:
Phenol with Amino and
two Phenyl Substituents

Click to download full resolution via product page

Caption: Chemical identifiers for 4-Amino-2,6-diphenylphenol.

Physicochemical and Spectroscopic Data

The following table summarizes key quantitative data for 4-Amino-2,6-diphenylphenol.

Property Value Source
Molecular Weight 261.32 g/mol [2][3]
Physical Form Solid [2]
Melting Point 148-150 °C [2]

CAS Number 50432-01-4 [1][2][3]
Assay Purity 98% [2][3]
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Experimental Protocols

While detailed experimental data on the biological activities of 4-Amino-2,6-diphenylphenol is
not extensively available in the public domain, its use in chemical synthesis has been
documented.

Synthesis of 4-diazo-2,6-diphenylcyclohexa-2,5-dienone

4-Amino-2,6-diphenylphenol serves as a precursor in the synthesis of 4-diazo-2,6-
diphenylcyclohexa-2,5-dienone.[2][3] The protocol involves the diazotization of the primary
amino group.

Methodology: The synthesis is achieved through the diazotization of 4-Amino-2,6-
diphenylphenol. This reaction is typically carried out in glacial acetic acid.[2][3] The primary
aromatic amine is treated with a source of nitrous acid (often generated in situ from sodium
nitrite and a strong acid) to convert the amino group into a diazonium salt. Subsequent reaction
steps would then lead to the formation of the target dienone.

The workflow for this synthesis is outlined in the diagram below.

Reactants

: - Nitrous Acid Source . : .
4-Amino-2,6-diphenylphenol Qe.g., NaNO2 +AcidD {Glaual Acetic ACI(D

Process

Diazotization Reaction

Product

4-diazo-2,6-diphenylcyclohexa-2,5-dienone
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Caption: Synthesis of 4-diazo-2,6-diphenylcyclohexa-2,5-dienone.

Safety and Handling

4-Amino-2,6-diphenylphenol is classified with the following hazard statements:
e H315: Causes skin irritation[1][2]

e H319: Causes serious eye irritation[1][2]

o H335: May cause respiratory irritation[1][2]

Standard personal protective equipment, including gloves, eye protection, and a dust mask
(type N95 or equivalent), should be used when handling this compound.[2] It should be stored
in a dry, well-ventilated place with the container tightly closed.

Potential Research Applications

Given its structure, featuring a reactive amino group and a phenolic hydroxyl group, 4-Amino-
2,6-diphenylphenol holds potential as a building block in medicinal chemistry and materials
science. The phenyl substituents provide steric bulk and can influence the electronic properties
and solubility of derivative compounds. Further research could explore its utility in the
development of novel dyes, polymers, or as a scaffold for designing biologically active
molecules. The synthesis of Schiff bases from related aminophenols has shown promise in
developing antimicrobial and antidiabetic agents, suggesting a possible avenue for future
investigation with this compound.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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